2-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(3,4-dichlorophenyl)acetamide

• IUPAC Name: 2-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(3,4-dichlorophenyl)acetamide
• InChI: InChI=1S/C19H12Cl3N5O2/c20-11-2-1-3-13(6-11)27-18-14(8-24-27)19(29)26(10-23-18)9-17(28)25-12-4-5-15(21)16(22)7-12/h1-8,10H,9H2,(H,25,28)
• InChI Key: XVNDVWGLXSVIPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NC4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C19H12Cl3N5O2
• Molecular Weight: 448.7 g/mol

Description

2-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(3,4-dichlorophenyl)acetamide is a useful research compound. Its molecular formula is C19H12Cl3N5O2 and its molecular weight is 448.69. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of pyrazolo[3,4-d]pyrimidine derivatives, including compounds similar to the one , have been extensively studied. A study by El-Morsy et al. (2017) outlines the synthesis of a new series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives. These derivatives were evaluated for their antitumor activity against human breast adenocarcinoma cell lines, with some showing mild to moderate activity. Among these derivatives, a compound with a structure closely related to the target compound demonstrated significant antitumor activity, highlighting the potential of such compounds in medical research (El-Morsy, El-Sayed, & Abulkhair, 2017).

Potential Applications in Antitumor Activities

The antitumor activity of pyrazolo[3,4-d]pyrimidine derivatives is a significant area of research. The work by El-Morsy et al. (2017) indicates that these compounds, through their synthesis and evaluation, may offer new pathways for cancer treatment research, especially for breast cancer. The specific compound mentioned showed a notable antitumor effect, suggesting its potential utility as a lead compound for further development in anticancer therapies.

Antimicrobial Applications

Research also extends into the antimicrobial potential of pyrazolo[3,4-d]pyrimidine derivatives. Bondock et al. (2008) explored the synthesis of new heterocycles incorporating antipyrine moiety, leading to compounds with significant antimicrobial activity. This study underscores the versatility of pyrazolo[3,4-d]pyrimidine derivatives in combating microbial infections, potentially offering new avenues for the development of antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).